Cas no 1431412-39-3 (4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid)
1431412-39-3 structure
Product Name:4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
CAS No:1431412-39-3
MF:C8H5ClN2O2S
MW:228.655499219894
CID:2118572
Update Time:2023-11-19
4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid
- 4-chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxylic acid
- RALMOJSQCDNKCG-UHFFFAOYSA-N
- CID 90389256
- Thieno[3,2-d]pyrimidine-6-carboxylic acid, 4-chloro-7-methyl-
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- Inchi: 1S/C8H5ClN2O2S/c1-3-4-6(7(9)11-2-10-4)14-5(3)8(12)13/h2H,1H3,(H,12,13)
- InChI Key: RALMOJSQCDNKCG-UHFFFAOYSA-N
- SMILES: ClC1C2=C(C(C)=C(C(=O)O)S2)N=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 254
- Topological Polar Surface Area: 91.3
Experimental Properties
- Density: 1.630±0.06 g/cm3(Predicted)
- Boiling Point: 440.7±40.0 °C(Predicted)
- pka: 1.55±0.30(Predicted)
4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089006235-1g |
4-Chloro-7-methylthieno[3,2-d]pyrimidine-6-carboxylic acid |
1431412-39-3 | 95% | 1g |
550.76 USD | 2021-06-01 |
4-chloro-7-methyl-Thieno[3,2-d]pyrimidine-6-carboxylic acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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